Cas no 954118-11-7 (6-(dihydroxyboranyl)hexanoic acid)

• Product Name: 6-(dihydroxyboranyl)hexanoic acid
• CAS No: 954118-11-7
• MF: C₆H₁₃BO₄
• MW: 159.976022481918
• MDL: MFCD06212415
• CID: 4667241
• PubChem ID: 54259317
• Update Time: 2025-06-15

6-(dihydroxyboranyl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-borono-
• 6-(dihydroxyboranyl)hexanoic acid

• MDL： MFCD06212415
• Inchi： 1S/C6H13BO4/c8-6(9)4-2-1-3-5-7(10)11/h10-11H,1-5H2,(H,8,9)
• InChI Key： RCIVCQNKPBGVPA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCB(O)O

Computed Properties

• Exact Mass: 160.091
• Monoisotopic Mass: 160.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2

Additional information on 6-(dihydroxyboranyl)hexanoic acid

Comprehensive Overview of 6-(Dihydroxyboranyl)hexanoic Acid (CAS No. 954118-11-7): Properties, Applications, and Innovations

6-(Dihydroxyboranyl)hexanoic acid (CAS No. 954118-11-7), a boronic acid derivative, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural and functional properties. This compound, often referred to as 6-boronohexanoic acid, features a hexanoic acid backbone with a dihydroxyborane group, making it a versatile intermediate in organic synthesis and drug development. Researchers and industries are increasingly exploring its potential in enzyme inhibition, bioconjugation, and targeted drug delivery systems, aligning with the growing demand for precision medicine and biocompatible materials.

The molecular structure of 6-(dihydroxyboranyl)hexanoic acid enables its interaction with biological targets, particularly in protease inhibition and carbohydrate recognition. This has led to its use in developing boron neutron capture therapy (BNCT) agents, a cutting-edge cancer treatment modality. Recent studies highlight its role in synthesizing boron-containing peptides, which are pivotal for advancing therapeutic diagnostics. As the scientific community focuses on sustainable chemistry, this compound’s recyclability and low toxicity profile further enhance its appeal.

In the context of user-searched trends, queries such as "boronic acid applications in medicine" and "CAS 954118-11-7 solubility" reflect high interest in its practical uses. The compound’s water solubility and pH stability are frequently discussed, as these properties are critical for formulation in aqueous-based therapies. Additionally, its potential in bioimaging and biosensing aligns with the surge in demand for non-invasive diagnostic tools, a hotspot in biomedical engineering forums.

From an industrial perspective, 6-(dihydroxyboranyl)hexanoic acid is synthesized via Grignard reactions or hydroboration, with optimization techniques focusing on yield improvement and green chemistry principles. Analytical methods like HPLC and NMR spectroscopy ensure purity, a key concern for buyers searching for "high-purity boronic acid suppliers." Regulatory compliance, particularly in REACH and GMP standards, is another critical aspect driving procurement decisions.

Emerging applications in material science, such as self-healing polymers and boron-doped nanomaterials, further expand the compound’s relevance. Discussions on platforms like ResearchGate often highlight its role in smart coatings and energy storage, addressing the global push for renewable energy solutions. This interdisciplinary potential makes CAS 954118-11-7 a focal point for innovation.

In summary, 6-(dihydroxyboranyl)hexanoic acid exemplifies the convergence of chemical versatility and biomedical utility. Its alignment with trending topics like personalized medicine and sustainable synthesis ensures continued research and commercial interest. For those exploring "boronic acid derivatives" or "hexanoic acid modifications," this compound offers a compelling case study in modern chemical innovation.